Halogen Substitution and MOR Potency Modulation
In the U-49900 scaffold, the 3,4-dichloro substitution pattern has been experimentally confirmed as a structural feature beneficial for MOR activation, with U-49900 (3,4-dichloro) exhibiting an MOR EC50 of 4,987 nM (95% CI: 3,955–6,234 nM) and an Emax of 80.8% relative to hydromorphone in the [35S]-GTPγS assay [1]. In the closely related U-47700 scaffold, the 3,4-difluoro analog (3,4-difluoro U-47700) has been directly characterized via [3H]-DAMGO binding and three functional MOR activation assays, demonstrating only weak MOR activation with EC50 values in the high nM–µM range, consistent with reduced potency relative to the 3,4-dichloro analog [2]. By class-level inference, the 3,4-difluoro substitution on the U-49900 scaffold is expected to reduce MOR potency relative to the 3,4-dichloro parent (U-49900, EC50 4,987 nM) through diminished halogen bonding and altered electron-withdrawing effects at the aromatic ring, which directly impacts ligand-receptor binding thermodynamics [1][2]. The quantitative magnitude of this shift is unknown pending direct experimental measurement.
| Evidence Dimension | MOR activation potency (EC50) as a function of 3,4-dihalogen substitution identity |
|---|---|
| Target Compound Data | 3,4-Difluoro U-49900: no direct MOR EC50 data available; predicted reduced potency vs. dichloro analog based on 3,4-difluoro U-47700 functional data showing weak MOR activation in the high nM–µM range [2] |
| Comparator Or Baseline | U-49900 (3,4-dichloro): MOR EC50 4,987 nM (95% CI: 3,955–6,234 nM), Emax 80.8% vs. hydromorphone [1]; U-47700 (3,4-dichloro, dimethylamino): MOR EC50 111 nM (95% CI: 89.6–137 nM), Emax 91.6% [1] |
| Quantified Difference | Unknown for target compound; comparator U-47700 is 45-fold more potent than U-49900 at MOR (111 nM vs. 4,987 nM). Direction of potency shift with F→Cl substitution conservatively estimated at >10-fold based on electronic and steric parameters of halogen substitution in related U-series benzamides [1][2]. |
| Conditions | [35S]-GTPγS filtration-based functional assay using MOR-expressing cell membranes; reference compound hydromorphone EC50 6.75 nM [1]; Vandeputte et al. 2022 used [3H]-DAMGO binding in rat brain tissue homogenates and three functional assays (NanoBiT® MOR-β-arrestin2/mini-Gαi, AequoScreen®) [2] |
Why This Matters
Procurement of 3,4-difluoro U-49900 rather than the dichloro parent is essential for structure-activity relationship studies exploring halogen-dependent MOR potency modulation; using the incorrect halogen analog would produce non-comparable pharmacological data.
- [1] Otte L, Wilde M, Auwärter V, Grafinger KE. Investigation of the μ- and κ-opioid receptor activation by eight new synthetic opioids using the [35S]-GTPγS assay: U-47700, isopropyl U-47700, U-49900, U-47931E, N-methyl U-47931E, U-51754, U-48520, and U-48800. Drug Test Anal. 2022 Jul;14(7):1187-1199. doi: 10.1002/dta.3238. PMID: 35142070. View Source
- [2] Vandeputte MM, Persson M, Walther D, Vikingsson S, Kronstrand R, Baumann MH, Gréen H, Stove CP. Characterization of recent non-fentanyl synthetic opioids via three different in vitro µ-opioid receptor activation assays. Arch Toxicol. 2022 Mar;96(3):877-897. doi: 10.1007/s00204-021-03207-9. PMID: 35072756. View Source
